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Compound of Interest

Compound Name: 2-Hydrazino-4-methylquinoline

Cat. No.: B188251

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of (4-methylquinolin-2-yl)hydrazine, a
quinoline derivative of significant interest in medicinal chemistry. Quinoline and its analogs are
a prominent class of heterocyclic compounds that form the backbone of numerous synthetic
drugs with a wide range of pharmacological activities. The incorporation of a hydrazine moiety
at the 2-position of the 4-methylquinoline scaffold presents a versatile platform for the synthesis
of novel derivatives with potential therapeutic applications, particularly in the fields of oncology
and infectious diseases. This document details the chemical properties, synthesis, and known
biological activities of this compound and its derivatives, offering valuable insights for
researchers in drug discovery and development.

Chemical Identity and Properties

The compound with the common name 2-Hydrazino-4-methylquinoline is systematically
named under IUPAC nomenclature.

IUPAC Name: (4-methylquinolin-2-yl)hydrazine[1]
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Property Value Source
CAS Number 21703-52-6 [1]
Molecular Formula Ci10H11Ns [1]
Molecular Weight 173.21 g/mol [1]

INChl=1S/C10H11N3/c1-7-6-
10(13-11)12-9-5-3-2-4-

InChl [1]
8(7)9/h2-6H,11H2,1H3,

(H,12,13)

CC1=CC(=NC2=CC=CC=C12)
NN

SMILES

Synthesis of (4-methylquinolin-2-yl)hydrazine

The synthesis of (4-methylquinolin-2-yl)hydrazine is typically achieved through the nucleophilic
aromatic substitution of a suitable precursor, 2-chloro-4-methylquinoline, with hydrazine
hydrate.

Experimental Protocol: Synthesis from 2-chloro-4-
methylquinoline

This protocol is based on general procedures for the synthesis of 2-hydrazinoquinolines from
their 2-chloro counterparts.

Materials:

2-chloro-4-methylquinoline

Hydrazine hydrate (80% or higher)

Ethanol

Round-bottom flask

Reflux condenser
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e Stirring apparatus

o Filtration apparatus

o Recrystallization solvent (e.g., ethanol)
Procedure:

« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-
chloro-4-methylquinoline (1 equivalent) in ethanol.

 To this solution, add an excess of hydrazine hydrate (typically 5-10 equivalents).

e Heat the reaction mixture to reflux with constant stirring. The reaction progress can be
monitored by thin-layer chromatography (TLC).

o After completion of the reaction (typically several hours), cool the mixture to room
temperature.

e The product may precipitate out of the solution upon cooling. If not, the solvent can be
partially evaporated under reduced pressure to induce crystallization.

o Collect the solid product by filtration and wash it with a small amount of cold ethanol to
remove any unreacted starting materials and impurities.

o For further purification, the crude product can be recrystallized from a suitable solvent, such
as ethanol, to yield pure (4-methylquinolin-2-yl)hydrazine.

Biological Activities and Mechanism of Action

While specific studies on the biological activity of (4-methylquinolin-2-yl)hydrazine are limited,
the broader class of quinoline hydrazone derivatives has demonstrated significant potential as
both anticancer and antimicrobial agents.

Anticancer Activity

Quinoline-based hydrazone derivatives have been reported to exhibit cytotoxic effects against
various cancer cell lines. The proposed mechanisms of action are diverse and can include the
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induction of apoptosis, cell cycle arrest, and inhibition of key enzymes involved in cancer
progression.

Table 1: Anticancer Activity of Selected Quinoline Hydrazone Derivatives

Compound Cancer Cell Line ICs0 (M) Reference

(E)-2-(2-((1-(2,3-

dichlorobenzyl)-1H-

imidazol-2-

yl)methylene)hydrazin  H-460 0.031 [2]
yl)-N-(1-

methylpiperidin-4-

yl)quinazolin-4-amine

HT-29 0.015 [2]
HepG2 0.53 [2]
SGC-7901 0.58 [2]
Quinoline hydrazide Neuroblastoma (SH- Potent (exact value 3]
22 SY5Y) not specified)
Quinoline dihydrazone  MCF-7 (Breast 705
derivative 3c Cancer) '
Quinoline dihydrazone  MCF-7 (Breast
7.016

derivative 3b Cancer)

Proposed Anticancer Mechanism of Action:
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Caption: Proposed anticancer mechanisms of quinoline hydrazone derivatives.

Antimicrobial Activity

Hydrazone derivatives of quinoline have also been investigated for their activity against a range

of bacterial and fungal pathogens. A key mechanism of their antibacterial action is the inhibition

of DNA gyrase, an essential enzyme for bacterial DNA replication.

Table 2: Antimicrobial Activity of Selected Quinoline Hydrazone Derivatives

Compound Class

Microorganism

MIC (pg/mL)

Reference

Quinolyl hydrazones

Various pathogenic

6.25 - 100

strains

2-(1-(furan-2-
yl)ethylidene)hydrazin ) Potent (exceeded

) ] E. coli o [4]
ylquinazolin-4(3H)- Amoxicillin)
one
2-(1-(thiophen-2-
ylethylidene)hydrazin ~ Various bacterial 8 ]
ylquinazolin-4(3H)- strains
one
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Proposed Antimicrobial Mechanism of Action (DNA Gyrase Inhibition):
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to (4-methylquinolin-2-
yhhydrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188251#2-hydrazino-4-methylquinoline-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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